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Performance Showdown: Platinum vs. Peroxide
Cured Silicone Elastomers
A Comparative Guide for Researchers and Drug Development Professionals

The selection of a silicone elastomer for research, medical, and pharmaceutical applications is

a critical decision, with the curing chemistry—specifically the crosslinking agent—playing a

pivotal role in the final performance characteristics of the material. The two most prevalent

curing systems are platinum-catalyzed (addition cure) and peroxide-initiated (free-radical cure).

This guide provides an objective comparison of the performance of silicone elastomers made

with these different crosslinkers, supported by experimental data and detailed testing

methodologies, to aid in the selection of the optimal material for your specific application.

Key Performance Metrics: A Tabular Comparison
The choice between platinum-cured and peroxide-cured silicone elastomers often involves a

trade-off between purity, mechanical properties, and cost. Platinum-cured silicones are

renowned for their high purity and excellent mechanical properties, making them a preferred

choice for sensitive applications.[1][2][3] In contrast, peroxide-cured silicones offer a cost-

effective solution with robust performance, particularly in industrial settings where high purity is

less critical.[3][4]
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Performance Metric
Platinum-Cured
Silicone Elastomer

Peroxide-Cured
Silicone Elastomer

Test Standard

Purity &

Biocompatibility

High purity with no

byproducts, making it

ideal for medical,

pharmaceutical, and

food-grade

applications.[1][2][3]

Contains byproducts

such as volatile

organic acids that may

leach out, limiting its

use in high-purity

applications.[5][6]

ISO 10993, USP

Class VI

Tensile Strength

Generally higher,

offering superior

durability under

tension.[6][7][8][9]

Good, but typically

lower than platinum-

cured counterparts.[6]

ASTM D412

Elongation at Break

Higher elongation,

indicating greater

flexibility and

elasticity.[6][8]

Good, but generally

lower than platinum-

cured silicones.[6]

ASTM D412

Tear Strength

Typically higher,

providing better

resistance to tearing

and propagation of

cuts.[5][8]

Generally lower than

platinum-cured

elastomers.[5]

ASTM D624

Compression Set

Good resistance to

permanent

deformation after

prolonged

compression.

Often exhibits superior

compression set

properties, especially

at elevated

temperatures.[7][10]

ASTM D395

Hardness (Durometer)
Wide range of

hardnesses available.

Wide range of

hardnesses available.
ASTM D2240

Clarity

Excellent optical

clarity and

transparency.[5]

Can be hazy or

translucent and may

yellow over time.[5]

Visual Inspection

Curing Byproducts No byproducts,

resulting in a cleaner

Produces byproducts

that may require post-

N/A
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material.[1][9] curing to remove.[5][6]

Cost
Higher material and

processing costs.[6][8]

More cost-effective.[3]

[6]
N/A

Experimental Protocols
Accurate and reproducible data are paramount in material science. The following are detailed

methodologies for the key experiments cited in the comparison table, based on internationally

recognized ASTM standards.

ASTM D412: Tensile Properties of Vulcanized Rubber
and Thermoplastic Elastomers
This test method is used to determine the tensile strength and elongation at break of silicone

elastomers.[11][12][13][14][15]

Specimen Preparation: Dumbbell-shaped ("dogbone") specimens are die-cut from a flat

sheet of the cured silicone elastomer.[11] The thickness of the narrow section of the

specimen is measured at three points, and the median value is used for cross-sectional area

calculation.[11]

Test Procedure:

The specimen is clamped into the grips of a universal testing machine (tensile tester).

The grips are separated at a constant rate of speed, typically 500 mm/min, until the

specimen ruptures.[11][13]

The force required to stretch the specimen and the elongation at the point of rupture are

continuously recorded.

Calculations:

Tensile Strength: The maximum force recorded during the test divided by the original

cross-sectional area of the specimen.
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Elongation at Break: The increase in length of the specimen at the point of rupture,

expressed as a percentage of the original length.

ASTM D395: Compression Set of Rubber
This test method measures the ability of a silicone elastomer to retain its elastic properties after

prolonged compression.[16][17][18][19] A lower compression set value indicates better material

resilience.[20]

Specimen Preparation: Cylindrical discs of a specified diameter and thickness are used.

Test Procedure (Method B - Constant Deflection):

The initial thickness of the specimen is measured.

The specimen is placed in a compression device between two parallel plates and

compressed to a specified percentage of its original thickness (commonly 25%).[18]

The compressed specimen is then placed in an oven at a specified temperature for a set

duration (e.g., 22 hours at 177°C).[10]

After the specified time, the specimen is removed from the device and allowed to recover

at room temperature for 30 minutes.[17][18]

The final thickness of the specimen is measured.

Calculation:

Compression Set (%) = [(Initial Thickness - Final Thickness) / (Initial Thickness - Spacer

Bar Thickness)] x 100[20]

ASTM D624: Tear Strength of Conventional Vulcanized
Rubber and Thermoplastic Elastomers
This test method is used to determine the resistance of a silicone elastomer to tearing.[21][22]

[23][24]
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Specimen Preparation: Specimens are die-cut into specific shapes, with Type C (right-

angled) being common.[22][24]

Test Procedure:

The thickness of the specimen is measured.

The specimen is placed in the grips of a universal testing machine.

The grips are separated at a constant rate of speed (e.g., 500 mm/min) until the specimen

is completely torn.

Calculation:

Tear Strength: The maximum force recorded during the test divided by the thickness of the

specimen.

ASTM D2240: Durometer Hardness of Rubber
This test method measures the indentation hardness of silicone elastomers.[25][26][27][28][29]

Specimen Preparation: The test specimen should have a minimum thickness of 6 mm.

Thinner specimens can be stacked to achieve the required thickness.[27]

Test Procedure:

The durometer, a handheld or stand-mounted instrument with a specific indenter shape

(e.g., Shore A for softer elastomers), is pressed firmly against the surface of the specimen.

[26][27]

The hardness reading is taken immediately after the indenter makes full contact with the

specimen.

Reporting: The hardness is reported on a scale of 0 to 100, with higher numbers indicating

greater hardness.

Visualization of the Selection Process
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The following diagram illustrates a logical workflow for selecting the appropriate silicone

elastomer crosslinker based on key application requirements.
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Caption: Decision workflow for silicone elastomer crosslinker selection.

Conclusion
The selection between platinum-cured and peroxide-cured silicone elastomers is a multi-

faceted decision that hinges on the specific demands of the application. For applications in the

pharmaceutical and medical device industries, where purity, biocompatibility, and minimal

extractables are non-negotiable, platinum-cured silicones are often the superior choice.[1][2]

However, for less critical applications where cost is a primary driver and exceptional

compression set at high temperatures is required, peroxide-cured silicones present a viable

and economical alternative.[4][7] A thorough understanding of the performance trade-offs,

substantiated by standardized testing, is essential for making an informed material selection

that ensures both product efficacy and safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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